Cas no 2137724-45-7 (Benzeneacetic acid, 3-(aminomethyl)-α-methyl-)
Benzeneacetic acid, 3-(aminomethyl)-α-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, 3-(aminomethyl)-α-methyl-
- 2-[3-(aminomethyl)phenyl]propanoic acid
- 2137724-45-7
- EN300-374649
-
- Inchi: 1S/C10H13NO2/c1-7(10(12)13)9-4-2-3-8(5-9)6-11/h2-5,7H,6,11H2,1H3,(H,12,13)
- InChI Key: RSTILXQZRMWDAN-UHFFFAOYSA-N
- SMILES: C1(C(C)C(O)=O)=CC=CC(CN)=C1
Computed Properties
- Exact Mass: 179.094628657g/mol
- Monoisotopic Mass: 179.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- Density: 1.162±0.06 g/cm3(Predicted)
- Boiling Point: 330.7±22.0 °C(Predicted)
- pka: 4.22±0.10(Predicted)
Benzeneacetic acid, 3-(aminomethyl)-α-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-374649-0.05g |
2-[3-(aminomethyl)phenyl]propanoic acid |
2137724-45-7 | 0.05g |
$1140.0 | 2023-05-29 | ||
| Enamine | EN300-374649-0.1g |
2-[3-(aminomethyl)phenyl]propanoic acid |
2137724-45-7 | 0.1g |
$1195.0 | 2023-05-29 | ||
| Enamine | EN300-374649-0.25g |
2-[3-(aminomethyl)phenyl]propanoic acid |
2137724-45-7 | 0.25g |
$1249.0 | 2023-05-29 | ||
| Enamine | EN300-374649-0.5g |
2-[3-(aminomethyl)phenyl]propanoic acid |
2137724-45-7 | 0.5g |
$1302.0 | 2023-05-29 | ||
| Enamine | EN300-374649-1.0g |
2-[3-(aminomethyl)phenyl]propanoic acid |
2137724-45-7 | 1g |
$1357.0 | 2023-05-29 | ||
| Enamine | EN300-374649-2.5g |
2-[3-(aminomethyl)phenyl]propanoic acid |
2137724-45-7 | 2.5g |
$2660.0 | 2023-05-29 | ||
| Enamine | EN300-374649-5.0g |
2-[3-(aminomethyl)phenyl]propanoic acid |
2137724-45-7 | 5g |
$3935.0 | 2023-05-29 | ||
| Enamine | EN300-374649-10.0g |
2-[3-(aminomethyl)phenyl]propanoic acid |
2137724-45-7 | 10g |
$5837.0 | 2023-05-29 |
Benzeneacetic acid, 3-(aminomethyl)-α-methyl- Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on Benzeneacetic acid, 3-(aminomethyl)-α-methyl-
Benzeneacetic acid, 3-(aminomethyl)-α-methyl- (CAS No. 2137724-45-7): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research
Benzeneacetic acid, 3-(aminomethyl)-α-methyl- (CAS No. 2137724-45-7) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by its benzeneacetic acid backbone with substituents including an aminomethyl group at the 3-position and a methyl group at the α-position, exhibits intriguing chemical behavior that makes it a valuable candidate for various synthetic and biological studies.
The molecular structure of Benzeneacetic acid, 3-(aminomethyl)-α-methyl- (CAS No. 2137724-45-7) consists of a benzene ring substituted with an acetic acid moiety at one position and an aminomethyl group at another. The presence of these functional groups imparts distinct reactivity, making the compound suitable for further derivatization and functionalization. In recent years, researchers have been exploring its potential in the development of novel pharmaceuticals, agrochemicals, and materials science applications.
One of the most compelling aspects of Benzeneacetic acid, 3-(aminomethyl)-α-methyl- (CAS No. 2137724-45-7) is its role as a building block in organic synthesis. The aminomethyl group provides a nucleophilic site for condensation reactions, while the acetic acid moiety can participate in esterification or amidation processes. These characteristics make it an excellent precursor for constructing more complex molecules with tailored properties.
In the realm of pharmaceutical research, Benzeneacetic acid, 3-(aminomethyl)-α-methyl- (CAS No. 2137724-45-7) has been investigated for its potential biological activity. Studies have shown that derivatives of this compound exhibit various pharmacological effects, including anti-inflammatory, analgesic, and antimicrobial properties. The benzene ring and its substituents contribute to hydrophobic interactions with biological targets, enhancing binding affinity and efficacy.
Recent advancements in computational chemistry have enabled more precise predictions of the behavior of Benzeneacetic acid, 3-(aminomethyl)-α-methyl- (CAS No. 2137724-45-7) in different environments. Molecular modeling techniques have been employed to understand how this compound interacts with enzymes and receptors at the molecular level. These insights have guided the design of more effective derivatives with improved pharmacokinetic profiles.
The synthesis of Benzeneacetic acid, 3-(aminomethyl)-α-methyl- (CAS No. 2137724-45-7) involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Researchers have developed novel synthetic routes that minimize byproduct formation and improve scalability. These methods often involve catalytic processes that enhance reaction efficiency while maintaining environmental sustainability.
In material science, Benzeneacetic acid, 3-(aminomethyl)-α-methyl- (CAS No. 2137724-45-7) has been explored for its potential use in polymer synthesis and functional materials. Its ability to form hydrogen bonds and participate in cross-linking reactions makes it a suitable candidate for creating polymers with specific mechanical and thermal properties. Additionally, the compound's aromaticity contributes to its stability under various conditions, making it valuable for high-performance materials.
The future prospects of Benzeneacetic acid, 3-(aminomethyl)-α-methyl- (CAS No. 2137724-45-7) are promising, with ongoing research focusing on expanding its applications in drug discovery and material engineering. Innovations in synthetic methodologies and biocatalysis are expected to further enhance its utility by providing more efficient and sustainable ways to produce derivatives with enhanced functionalities.
In conclusion, Benzeneacetic acid, 3-(aminomethyl)-α-methyl- (CAS No. 2137724-45-7) represents a fascinating compound with diverse potential applications across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable asset for researchers seeking to develop novel pharmaceuticals, advanced materials, and innovative synthetic strategies.
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